4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine

• IUPAC Name: 4-cyclopropylsulfonyl-2-(6-methoxynaphthalen-2-yl)morpholine
• InChI: InChI=1S/C18H21NO4S/c1-22-16-5-4-13-10-15(3-2-14(13)11-16)18-12-19(8-9-23-18)24(20,21)17-6-7-17/h2-5,10-11,17-18H,6-9,12H2,1H3
• InChI Key: NNMBTJHROAVIRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C3CN(CCO3)S(=O)(=O)C4CC4
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine, also known as CSN-2, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CSN-2 belongs to the class of morpholine-based compounds and has shown promising results in various preclinical studies.

Scientific Research Applications

4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has been extensively studied for its potential therapeutic applications, especially in the treatment of cancer and neurological disorders. In cancer research, 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has shown promising results in inhibiting the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has also been shown to have neuroprotective effects in preclinical studies, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and neurodegeneration. 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which plays a crucial role in cancer cell survival and growth. 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has been shown to have various biochemical and physiological effects in preclinical studies. In cancer research, 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has been shown to inhibit cancer cell growth and induce apoptosis (programmed cell death) in cancer cells. 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. In neurological research, 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine is its high potency and selectivity towards cancer cells and neurons. 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has been shown to have minimal toxicity towards normal cells, making it a potential candidate for cancer and neurological therapeutics. However, one of the limitations of 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine is its poor solubility in water, which can make it difficult to administer in vivo. Various formulations and delivery methods are being explored to overcome this limitation.

Future Directions

There are several future directions for the research and development of 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine. One of the potential applications of 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine is in combination therapy with other anticancer drugs or neuroprotective agents. 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has also shown potential as a radiosensitizer, which can enhance the effectiveness of radiation therapy in cancer treatment. Another future direction is the development of 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine derivatives with improved solubility and pharmacokinetic properties. Finally, further preclinical and clinical studies are needed to evaluate the safety and efficacy of 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine in humans.
Conclusion:
In conclusion, 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine is a promising synthetic compound that has shown potential therapeutic applications in cancer and neurological disorders. The synthesis of 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine involves a multi-step process, and its mechanism of action is believed to involve the inhibition of certain enzymes and proteins. 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine has various biochemical and physiological effects, and its advantages and limitations for lab experiments are being explored. Finally, there are several future directions for the research and development of 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine, which can lead to the development of novel therapeutics for cancer and neurological disorders.

Synthesis Methods

The synthesis of 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine involves a multi-step process that starts with the reaction of 6-methoxy-2-naphthol and cyclopropylsulfonyl chloride in the presence of a base. The resulting product is then subjected to a morpholine ring closure reaction, which yields the final product, 4-(cyclopropylsulfonyl)-2-(6-methoxy-2-naphthyl)morpholine. The overall yield of this process is around 30%, and the purity of the final product can be improved by using various purification techniques.